Cas no 5626-43-7 (2-(1-Methylpyrrolidin-2-yl)acetic acid)

2-(1-Methylpyrrolidin-2-yl)acetic acid is a versatile organic compound featuring a pyrrolidine ring substituted with a methyl group at the nitrogen and an acetic acid side chain. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical synthesis and fine chemical applications. Its chiral center allows for potential use in stereoselective reactions, while the carboxylic acid functionality enables further derivatization. The compound's stability under standard conditions and compatibility with common organic solvents enhance its utility in research and industrial processes. It is particularly relevant in the development of bioactive molecules, where its scaffold can serve as a building block for more complex structures.
2-(1-Methylpyrrolidin-2-yl)acetic acid structure
5626-43-7 structure
Product Name:2-(1-Methylpyrrolidin-2-yl)acetic acid
CAS No:5626-43-7
MF:C7H13NO2
MW:143.183622121811
MDL:MFCD14642575
CID:371303
PubChem ID:14021870
Update Time:2025-10-13

2-(1-Methylpyrrolidin-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(1-Methylpyrrolidin-2-yl)acetic acid
    • (1-METHYL-2-PYRROLIDINYL)ACETIC ACID XHCL
    • (1-Methylpyrrolidin-2-yl)acetic acid
    • (1-methylpyrrolidin-2-yl)acetic acid(SALTDATA: HCl)
    • 2-Pyrrolidineaceticacid, 1-methyl-
    • N-(4-methoxy-6-oxo-1H-2,1,3-benzoxadiazol-7-yl)acetamide
    • N-(5-methoxy-3-oxo-8-oxa-7,9-diazabicyclo[4.3.0]nona-1,4,6-trien-2-yl)acetamide
    • AmbscL16
    • hygric acid
    • V-241
    • SCHEMBL8198672
    • (1-methyl-2-pyrrolidinyl)acetic acid
    • 5626-43-7
    • MFCD14642575
    • CS-0300999
    • EN300-815141
    • LS-10734
    • AKOS005264615
    • 1-methyl-2-pyrrolidineacetic acid
    • ALBB-030118
    • (1-Methylpyrrolidin-2-yl)aceticacid
    • DB-189583
    • MDL： MFCD14642575
    • Inchi： 1S/C7H13NO2/c1-8-4-2-3-6(8)5-7(9)10/h6H,2-5H2,1H3,(H,9,10)
    • InChI Key： WQGHBXNTZFIOSX-UHFFFAOYSA-N
    • SMILES： OC(CC1CCCN1C)=O

Computed Properties

  • Exact Mass: 223.05900
  • Monoisotopic Mass: 143.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 461
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 23
  • XLogP3: 0.1
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 97.22000
  • LogP: 0.55610

2-(1-Methylpyrrolidin-2-yl)acetic acid Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(1-Methylpyrrolidin-2-yl)acetic acid Pricemore >>

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